Cas no 50373-50-7 (Benzeneethanol, b-methyl-, 1-acetate, (bS)-)

Benzeneethanol, b-methyl-, 1-acetate, (bS)- structure
50373-50-7 structure
Product Name:Benzeneethanol, b-methyl-, 1-acetate, (bS)-
CAS No:50373-50-7
MF:C11H14O2
MW:178.227663516998
CID:371201
PubChem ID:10261650
Update Time:2025-04-19

Benzeneethanol, b-methyl-, 1-acetate, (bS)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, b-methyl-, 1-acetate, (bS)-
    • (S)-beta-methylphenethyl acetate
    • (2S)-2-phenylpropyl acetate
    • SCHEMBL13034101
    • EINECS 256-558-2
    • NS00088694
    • DTXSID301260462
    • 50373-50-7
    • Benzeneethanol, beta-methyl-, 1-acetate, (betaS)-
    • Inchi: 1S/C11H14O2/c1-9(8-13-10(2)12)11-6-4-3-5-7-11/h3-7,9H,8H2,1-2H3/t9-/m1/s1
    • InChI Key: RVPTTWAAIKMYAH-SECBINFHSA-N
    • SMILES: O(C(C)=O)C[C@@H](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 178.09938
  • Monoisotopic Mass: 178.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.013
  • Boiling Point: 239.983°C at 760 mmHg
  • Flash Point: 99.06°C
  • Refractive Index: 1.497
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent